molecular formula C8H9N3O2 B8554747 1-(3-Nitrophenyl)-1-ethanone hydrazone

1-(3-Nitrophenyl)-1-ethanone hydrazone

Cat. No. B8554747
M. Wt: 179.18 g/mol
InChI Key: CUEIIDSEGRHPOU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Nitrophenyl)-1-ethanone hydrazone is a useful research compound. Its molecular formula is C8H9N3O2 and its molecular weight is 179.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3-Nitrophenyl)-1-ethanone hydrazone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3-Nitrophenyl)-1-ethanone hydrazone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

1-(3-Nitrophenyl)-1-ethanone hydrazone

Molecular Formula

C8H9N3O2

Molecular Weight

179.18 g/mol

IUPAC Name

1-(3-nitrophenyl)ethylidenehydrazine

InChI

InChI=1S/C8H9N3O2/c1-6(10-9)7-3-2-4-8(5-7)11(12)13/h2-5H,9H2,1H3

InChI Key

CUEIIDSEGRHPOU-UHFFFAOYSA-N

Canonical SMILES

CC(=NN)C1=CC(=CC=C1)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-nitroacetophenone (200 g, 1.12 mol) in Industrial Methylated Spirits (1.2 l) was added hydrazine monohydrate (140 ml, 2.25 mol) and the reaction mixture was heated under reflux for 2 h. Water (1.2 l) was added and the reaction mixture was cooled to room temperature. The resulting precipitate was collected by filtration to afford the title compound as a yellow crystalline solid (180 g, 82%).
Quantity
200 g
Type
reactant
Reaction Step One
Quantity
140 mL
Type
reactant
Reaction Step One
[Compound]
Name
Industrial Methylated Spirits
Quantity
1.2 L
Type
solvent
Reaction Step One
Name
Quantity
1.2 L
Type
solvent
Reaction Step Two
Yield
82%

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